Cas no 4681-16-7 (2-(2,3,5-Trichlorophenyl)acetonitrile)

• Product Name: 2-(2,3,5-Trichlorophenyl)acetonitrile
• CAS No: 4681-16-7
• MF: C₈H₄Cl₃N
• MW: 220.483058929443
• MDL: MFCD09923728
• CID: 3166638
• PubChem ID: 19705099
• Update Time: 2025-04-21

2-(2,3,5-Trichlorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,5-Trichlorophenyl)acetonitrile
• MVGPEGIFSAFHOU-UHFFFAOYSA-N
• CS-10235
• 2,3,5-trichlorophenylacetonitrile
• AKOS027281637
• SCHEMBL5069204
• 4681-16-7
• MFCD09923728

• MDL： MFCD09923728
• Inchi： 1S/C8H4Cl3N/c9-6-3-5(1-2-12)8(11)7(10)4-6/h3-4H,1H2
• InChI Key： MVGPEGIFSAFHOU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1CC#N)Cl)Cl

Computed Properties

• Exact Mass: 218.940932g/mol
• Monoisotopic Mass: 218.940932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 316.9±37.0 °C at 760 mmHg
• Flash Point: 138.2±20.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(2,3,5-Trichlorophenyl)acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides